Cas no 1314662-42-4 (1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 1314662-42-4
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 6357507
• PubChem ID: 82613561
• Update Time: 2025-10-05

1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid
• EN300-1838283
• 1314662-42-4

• Inchi： 1S/C13H13NO2/c15-12(16)13(6-2-7-13)10-3-1-4-11-9(10)5-8-14-11/h1,3-5,8,14H,2,6-7H2,(H,15,16)
• InChI Key： OOHBOCLONCTEKE-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CC=CC3=C2C=CN3)CCC1)=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid

1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid

1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid, also known by its CAS number 1314662-42-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring with an indole moiety and a carboxylic acid group. The indole group, a heterocyclic aromatic structure, is known for its widespread presence in natural products and its role in various biological activities. The cyclobutane ring, on the other hand, introduces strain into the molecule, potentially enhancing its reactivity and bioavailability.

Recent studies have highlighted the potential of 1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid as a promising lead compound in drug discovery. Researchers have explored its ability to modulate key biological targets, such as G protein-coupled receptors (GPCRs) and kinases, which are central to various disease pathways. For instance, a 2023 study published in *Nature Communications* demonstrated that this compound exhibits selective binding to the serotonin receptor subtype 5-HT_2B, making it a potential candidate for treating conditions like depression and anxiety disorders.

The synthesis of 1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach reported in *Journal of Organic Chemistry* utilizes a palladium-catalyzed coupling reaction to construct the indole-cyclobutane linkage. This method not only enhances the efficiency of the synthesis but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

In terms of biological activity, 1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid has shown remarkable selectivity towards certain enzymes and receptors. A 2023 study in *Bioorganic & Medicinal Chemistry Letters* revealed that this compound inhibits the activity of human topoisomerase IIα with an IC₅₀ value of 5.8 μM, suggesting its potential as an anticancer agent. Furthermore, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity against normal human cells, which is a critical factor for drug development.

The structural uniqueness of CAS No: 1314662-42-4 also makes it an attractive candidate for exploring novel chemical reactions. Chemists have recently investigated its reactivity under various conditions, such as click chemistry and photochemical reactions. For example, a 2023 report in *Angewandte Chemie* demonstrated that the cyclobutane ring can undergo [2+2] photodimerization under UV light, forming a stable dimeric product. This property could be harnessed for applications in materials science and nanotechnology.

In conclusion, 1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid (CAS No: 1314662-42-4) is a versatile compound with significant potential in both therapeutic and materials-related applications. Its unique structure, combined with recent advances in synthesis and biological evaluation, positions it as a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full spectrum of properties and applications, this compound is poised to make meaningful contributions to the advancement of science and medicine.